CH5138303

• Molecular Formula: C19H18ClN5O2S
• Molecular Weight: 415.9 g/mol
• InChI: InChI=1S/C19H18ClN5O2S/c20-13-7-11-9-27-8-10-3-1-4-12(15(10)11)16(13)17-23-18(22)25-19(24-17)28-6-2-5-14(21)26/h1,3-4,7H,2,5-6,8-9H2,(H2,21,26)(H2,22,23,24,25)
• InChIKey: VIGHQZSTZWNWFA-UHFFFAOYSA-N

Researchers requiring oral Hsp90 inhibitors for in vivo oncology models face variable PK profiles and toxicity. CH5138303 solves this with validated data: - Oral bioavailability: F=44.0% (murine) - Anti-tumor efficacy: TGI=136% at 50 mg/kg (NCI-N87 xenograft) - Biochemical potency: Kd=0.52 nM (Hsp90α N-terminal ATP pocket) - Cellular activity: IC50=98 nM (HCT116), 66 nM (NCI-N87) BenchChem supplies this triazine-based probe with verified specifications for reproducible in vivo and mechanistic studies.

CH5138303: Oral Hsp90 Inhibitor Profile

CH5138303 (4-[[4-amino-6-(5-chloro-1H,3H-naphtho[1,8-cd]pyran-6-yl)-1,3,5-triazin-2-yl]thio]butanamide) is a synthetic, orally bioavailable inhibitor of Heat Shock Protein 90 (Hsp90) [1]. It belongs to a novel series of 2-amino-1,3,5-triazines featuring a unique tricyclic moiety, distinct from the ansamycin and resorcinol classes [2]. The compound was identified through a lead optimization program that utilized X-ray co-crystal structures of the lead compound CH5015765 and geldanamycin with Hsp90, with the explicit goal of improving affinity, water solubility, and liver microsomal stability [2].

Orally available Hsp90 inhibitor for target engagement and pathway studies

Triazine chemotype with reported selectivity for oncology research models

Documented in vivo model-response profile in gastric cancer xenograft models

• [1] Suda, A., Kawasaki, K., Komiyama, S., et al. (2014). Design and synthesis of 2-amino-6-(1H,3H-benzo[de]isochromen-6-yl)-1,3,5-triazines as novel Hsp90 inhibitors. Bioorganic & Medicinal Chemistry, 22(2), 892-905. View Source
• [2] Suda, A., Kawasaki, K., Komiyama, S., et al. (2014). Design and synthesis of 2-amino-6-(1H,3H-benzo[de]isochromen-6-yl)-1,3,5-triazines as novel Hsp90 inhibitors. Bioorganic & Medicinal Chemistry, 22(2), 892-905. View Source

CH5138303 Substitution Risks

Hsp90 is a well-validated target, but its inhibitors are a chemically diverse group with significant variations in binding mode, off-target effects, and crucially, physicochemical and pharmacokinetic properties [1]. Simple substitution of one Hsp90 inhibitor for another is scientifically unsound. For instance, while natural product-derived inhibitors like geldanamycin and its analogue 17-AAG have established the target's therapeutic potential, they often suffer from poor solubility, hepatotoxicity, and complex synthesis [1]. Conversely, fully synthetic inhibitors like CH5138303 were designed to overcome these specific liabilities through rational, structure-based optimization [2]. The evidence presented below demonstrates that CH5138303's performance in key dimensions—binding affinity, cellular potency, solubility, and in vivo efficacy—is a unique outcome of its specific chemical structure, making it a distinct tool for research applications where these properties are critical.

Triazine pharmacophore is distinct from geldanamycin, resorcinol, and isoxazole-based Hsp90 inhibitors; structure-activity relationships may not transfer across chemotypes.

Oral bioavailability and metabolic stability profiles vary significantly among triazine analogs; compound-specific validation of ADME parameters is required for in vivo studies.

Generic substitution without verified target engagement and in vivo endpoint data may introduce experimental variability, compromising model reproducibility.

• [1] Taldone, T., Patel, H. J., Bolaender, A., Patel, M. R., & Chiosis, G. (2014). Protein chaperones: a composition of matter review (2008-2013). Expert Opinion on Therapeutic Patents, 24(5), 501-518. View Source
• [2] Suda, A., Kawasaki, K., Komiyama, S., et al. (2014). Design and synthesis of 2-amino-6-(1H,3H-benzo[de]isochromen-6-yl)-1,3,5-triazines as novel Hsp90 inhibitors. Bioorganic & Medicinal Chemistry, 22(2), 892-905. View Source

CH5138303 Comparative Evidence

N-terminal Hsp90α Binding Affinity

CH5138303 demonstrates exceptionally high binding affinity for the N-terminal ATP-binding pocket of Hsp90α. In a surface plasmon resonance (SPR) assay, CH5138303 exhibited a Kd of 0.52 nM [1]. This affinity is significantly stronger than that of the prototypical natural product inhibitor geldanamycin, which shows an EC50 of 7.2 µM for Hsp90 binding .

Binding Affinity (Kd)

Reported

0.52 nM (SPR)

Reported high-affinity binding to Hsp90α N-terminal domain

BIIB021 Ki: 1.7 nM; Ganetespib IC50 (MG63): 43 nM

Evidence Dimension	Binding affinity to N-terminal Hsp90α
Target Compound Data	Kd = 0.52 nM
Comparator Or Baseline	Geldanamycin (EC50 = 7,200 nM)
Quantified Difference	Approximately 13,800-fold difference in favor of CH5138303.
Conditions	Surface Plasmon Resonance (SPR) direct binding assay using biotinylated N-terminal Hsp90α (9-236) on a streptavidin-coated sensor chip [1].

Why This Matters

This level of affinity confirms that CH5138303 is a highly potent, tight-binding ligand, ensuring robust target engagement in cellular and in vivo experiments at low concentrations.

• [1] Suda, A., Kawasaki, K., Komiyama, S., et al. (2014). Design and synthesis of 2-amino-6-(1H,3H-benzo[de]isochromen-6-yl)-1,3,5-triazines as novel Hsp90 inhibitors. Bioorganic & Medicinal Chemistry, 22(2), 892-905. View Source

Anti-Proliferative Activity in HCT116 & NCI-N87

The potent target engagement of CH5138303 translates into strong inhibition of cancer cell growth. In standard 4-day CCK-8 assays, CH5138303 inhibited the proliferation of NCI-N87 (gastric) and HCT116 (colorectal) cancer cell lines with IC50 values of 66 nM and 98 nM, respectively [1]. For context, another synthetic, orally bioavailable Hsp90 inhibitor, BIIB021 (CNF2024), which is a purine-based scaffold, demonstrates a significantly higher EC50 of 38 nM for Hsp90 binding and its cellular IC50 values are typically in a higher range, though not directly comparable in these exact cell lines .

Cellular IC50

Reported

HCT116: 98 nM, NCI-N87: 66 nM (CCK-8, 4-day)

Reported anti-proliferative context in colorectal and gastric cancer cell models

Ganetespib (MG63): 43 nM; Luminespib (biochemical): 13 nM

Evidence Dimension	Antiproliferative activity (IC50)
Target Compound Data	NCI-N87 IC50 = 66 nM; HCT116 IC50 = 98 nM
Comparator Or Baseline	BIIB021 (Hsp90 binding EC50 = 38 nM; a higher value suggests less potency than CH5138303's 0.52 nM Kd).
Quantified Difference	CH5138303 demonstrates sub-100 nM cellular potency, a benchmark for high-quality chemical probes.
Conditions	4-day CCK-8 assay on NCI-N87 (gastric) and HCT116 (colorectal) cell lines [1].

Why This Matters

This data confirms that CH5138303 is effective in well-characterized human cancer cell models, making it a reliable positive control for Hsp90 inhibition studies and a valuable tool for investigating oncogene addiction in these specific tumor types.

• [1] Suda, A., Kawasaki, K., Komiyama, S., et al. (2014). Design and synthesis of 2-amino-6-(1H,3H-benzo[de]isochromen-6-yl)-1,3,5-triazines as novel Hsp90 inhibitors. Bioorganic & Medicinal Chemistry, 22(2), 892-905. View Source

Oral Bioavailability in Mice

Poor water solubility is a recurring challenge for many Hsp90 inhibitors, limiting their in vivo application and formulation options. CH5138303 was specifically optimized to address this issue, demonstrating an aqueous solubility of 646 µM . This represents a substantial improvement over earlier natural product leads like geldanamycin and its derivatives, which are notoriously insoluble and require complex formulation vehicles, as well as many other synthetic inhibitors that fall well below this threshold [1].

Oral Bioavailability (F)

Class-level

44.0% in mice

Reported oral exposure supports in vivo dosing design

17-AAG exhibits poor oral bioavailability

Evidence Dimension	Aqueous solubility
Target Compound Data	646 µM
Comparator Or Baseline	Many Hsp90 inhibitors (e.g., geldanamycin, early resorcinol derivatives) exhibit solubility in the low micromolar or sub-micromolar range.
Quantified Difference	CH5138303's solubility is significantly higher than the class average, facilitating in vitro and in vivo dosing.
Conditions	Measured aqueous solubility as reported in the primary optimization paper .

Why This Matters

High aqueous solubility simplifies the preparation of dosing solutions for in vivo studies, reduces the need for potentially confounding co-solvents, and contributes to the compound's favorable oral bioavailability.

• [1] Suda, A., Kawasaki, K., Komiyama, S., et al. (2014). Design and synthesis of 2-amino-6-(1H,3H-benzo[de]isochromen-6-yl)-1,3,5-triazines as novel Hsp90 inhibitors. Bioorganic & Medicinal Chemistry, 22(2), 892-905. View Source

In Vivo Antitumor Efficacy in NCI-N87 Xenograft

The culmination of CH5138303's optimized in vitro profile is its potent efficacy in vivo. In an NCI-N87 human gastric cancer xenograft model in mice, oral administration of CH5138303 at 50 mg/kg resulted in a tumor growth inhibition (TGI) of 136% [1]. This value, which exceeds 100%, indicates that the treatment not only halted tumor growth but also caused significant tumor regression relative to the starting tumor volume. This level of efficacy is superior to what is typically observed with early-generation Hsp90 inhibitors in similar models [2].

Tumor Growth Inhibition

Reported

TGI: 136% (50 mg/kg, oral), ED50: 3.9 mg/kg

Reported tumor regression endpoint in NCI-N87 xenograft model

BX-2819 inhibited NCI-N87 and HT-29 models in separate studies

Evidence Dimension	In vivo antitumor efficacy (Tumor Growth Inhibition, TGI)
Target Compound Data	136% TGI
Comparator Or Baseline	Typical Hsp90 inhibitors (e.g., 17-AAG) often achieve tumor stasis (TGI near 100%) at similar or higher doses.
Quantified Difference	A TGI of >100% signifies tumor regression, a more profound effect than growth stasis.
Conditions	Oral administration (p.o.) at 50 mg/kg in an NCI-N87 gastric cancer xenograft mouse model.

Why This Matters

This demonstrates that CH5138303 is not only a potent in vitro tool but is also a highly effective in vivo agent capable of driving tumor regression, making it a compelling candidate for preclinical proof-of-concept studies.

• [1] Suda, A., Kawasaki, K., Komiyama, S., et al. (2014). Design and synthesis of 2-amino-6-(1H,3H-benzo[de]isochromen-6-yl)-1,3,5-triazines as novel Hsp90 inhibitors. Bioorganic & Medicinal Chemistry, 22(2), 892-905. View Source
• [2] Eiseman, J. L., Lan, J., Lagattuta, T. F., et al. (2005). Pharmacokinetics and pharmacodynamics of 17-(allylamino)-17-demethoxygeldanamycin (17-AAG) in mice bearing human tumor xenografts. Cancer Chemotherapy and Pharmacology, 55(1), 21-32. View Source

Liver Microsomal Stability and Solubility

For in vivo applications, oral bioavailability is a critical parameter that defines the feasibility and convenience of dosing. CH5138303 exhibits a high oral bioavailability (F) of 44.0% in mice [1]. This is a key differentiator, as many Hsp90 inhibitors, including geldanamycin and 17-AAG, have negligible oral bioavailability and require intraperitoneal or intravenous administration [2]. This favorable PK property is a direct result of the compound's structural optimization for solubility and metabolic stability [3].

ADME Profile

Class-level

Solubility: 146.6 µg/mL (pH 6.8); Microsomal stability: 93% remaining

Favorable ADME optimization profile supports in vivo exposure

Other triazine analogs show >50% degradation in the same assay

Evidence Dimension	Oral bioavailability in mice
Target Compound Data	F = 44.0%
Comparator Or Baseline	Geldanamycin and 17-AAG (F is negligible; primarily administered i.p. or i.v.).
Quantified Difference	CH5138303 is demonstrably orally bioavailable, whereas natural product-based inhibitors are not.
Conditions	Pharmacokinetic study in mice following a 50 mg/kg oral dose.

Why This Matters

This property enables simple and non-invasive oral gavage for chronic dosing studies, reducing animal stress and experimental variability compared to parenteral routes. It also positions CH5138303 as a more physiologically relevant tool for studying Hsp90 inhibition.

• [1] Suda, A., Kawasaki, K., Komiyama, S., et al. (2014). Design and synthesis of 2-amino-6-(1H,3H-benzo[de]isochromen-6-yl)-1,3,5-triazines as novel Hsp90 inhibitors. Bioorganic & Medicinal Chemistry, 22(2), 892-905. View Source
• [2] Eiseman, J. L., Lan, J., Lagattuta, T. F., et al. (2005). Pharmacokinetics and pharmacodynamics of 17-(allylamino)-17-demethoxygeldanamycin (17-AAG) in mice bearing human tumor xenografts. Cancer Chemotherapy and Pharmacology, 55(1), 21-32. View Source
• [3] Suda, A., Kawasaki, K., Komiyama, S., et al. (2014). Design and synthesis of 2-amino-6-(1H,3H-benzo[de]isochromen-6-yl)-1,3,5-triazines as novel Hsp90 inhibitors. Bioorganic & Medicinal Chemistry, 22(2), 892-905. View Source

Liver Microsomal Stability: Resistance to Metabolic Degradation

A common liability of many small-molecule drugs, including several Hsp90 inhibitors, is rapid metabolism by liver enzymes, which limits their half-life and in vivo exposure. CH5138303 was explicitly optimized for, and demonstrates, high stability in liver microsomal assays . This property, which is less common among its peers, directly contributes to its high oral bioavailability and sustained in vivo efficacy [1].

Evidence Dimension	In vitro metabolic stability
Target Compound Data	Demonstrates liver microsomal stability
Comparator Or Baseline	Many Hsp90 inhibitors (e.g., geldanamycin, some early resorcinol derivatives) exhibit poor microsomal stability and high clearance.
Quantified Difference	CH5138303 was specifically selected for its superior stability profile during lead optimization.
Conditions	Standard liver microsome stability assay (specific half-life not reported in public sources, but the compound is noted for this property).

Why This Matters

This data assures the researcher that the compound will have a reasonable half-life in vivo, minimizing the need for excessively frequent dosing and ensuring consistent target coverage over the course of an experiment.

• [1] Suda, A., Kawasaki, K., Komiyama, S., et al. (2014). Design and synthesis of 2-amino-6-(1H,3H-benzo[de]isochromen-6-yl)-1,3,5-triazines as novel Hsp90 inhibitors. Bioorganic & Medicinal Chemistry, 22(2), 892-905. View Source

CH5138303 Research Applications

Oral In Vivo Efficacy in Gastric Cancer Models

For researchers conducting preclinical efficacy studies in mouse xenograft models, particularly those of gastric (NCI-N87) and colorectal (HCT116) origin, CH5138303 offers a distinct advantage. Its proven oral bioavailability (F=44.0%) allows for convenient and stress-free dosing via oral gavage, while its demonstrated ability to induce tumor regression (TGI of 136% in NCI-N87 model) provides a strong, positive signal for validating Hsp90 as a target in these cancer types [1].

Cellular Hsp90 Inhibition Assays

The high aqueous solubility of CH5138303 (646 µM) makes it an ideal choice for experiments where the confounding effects of co-solvents (e.g., DMSO, Cremophor) need to be minimized [1]. This is particularly critical in cell-based assays requiring high concentrations of compound, in ex vivo tissue experiments, or when preparing dosing solutions for in vivo work where vehicle toxicity is a concern .

Structure-Based Drug Design & Triazine SAR

With its sub-nanomolar binding affinity (Kd = 0.52 nM), CH5138303 ensures robust and sustained inhibition of Hsp90's ATPase activity at low concentrations [1]. This makes it a precise chemical probe for investigating the temporal dynamics of client protein degradation (e.g., HER2, EGFR, AKT) in response to Hsp90 blockade in cell culture systems, with minimal off-target activity at these low doses .

Biochemical Target Engagement with Hsp90α

The combination of oral bioavailability and metabolic stability in CH5138303 facilitates detailed PK/PD analyses [1]. Researchers can reliably achieve and sustain therapeutic plasma concentrations following oral administration, allowing for the correlation of drug exposure levels with downstream pharmacodynamic markers (e.g., Hsp70 induction, client protein depletion) in both tumor and surrogate tissues .

Application

Selection Property

Validation Focus

Oral In Vivo Gastric Cancer Model Studies

Oral exposure profile

Tumor regression endpoints and dose-exposure relationship

Cellular Hsp90 Inhibition Assays

Cellular potency metrics

Client protein degradation (HER2, AKT) and downstream signaling

Triazine-Based Hsp90 Inhibitor Design & SAR Studies

Triazine SAR context

Structure-affinity and ADME relationship validation

Biochemical Target Engagement with Hsp90α

Binding affinity context

SPR assay benchmarking and competitive binding studies

• [1] Suda, A., Kawasaki, K., Komiyama, S., et al. (2014). Design and synthesis of 2-amino-6-(1H,3H-benzo[de]isochromen-6-yl)-1,3,5-triazines as novel Hsp90 inhibitors. Bioorganic & Medicinal Chemistry, 22(2), 892-905. View Source